![molecular formula C7H9Br2N3 B1434898 2,3-dibromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine CAS No. 1803587-77-0](/img/structure/B1434898.png)
2,3-dibromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine
Overview
Description
“2,3-dibromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine” is a chemical compound with the CAS Number: 1803587-77-0 . It has a molecular weight of 294.98 . The IUPAC name for this compound is 2,3-dibromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-amine .
Molecular Structure Analysis
The InChI code for “2,3-dibromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine” is 1S/C7H9Br2N3/c8-6-7(9)12-3-4(10)1-2-5(12)11-6/h4H,1-3,10H2 .Physical And Chemical Properties Analysis
“2,3-dibromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine” is a powder . The storage temperature and shipping temperature are not specified .Scientific Research Applications
Antituberculosis Agents
Imidazo[1,2-a]pyridine analogues, such as 2,3-dibromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine , have been identified as potential antituberculosis agents . These compounds exhibit significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB). The structure-activity relationship and mode-of-action of these analogues are critical in the development of new TB drugs.
Medicinal Chemistry
The imidazo[1,2-a]pyridine scaffold is recognized for its wide range of applications in medicinal chemistry . The compound can be used as a building block for creating new molecules with potential therapeutic effects. Its brominated positions offer sites for further chemical modifications.
Drug Discovery Research
Researchers have been exploring the use of imidazo[1,2-a]pyridine derivatives in drug discovery, particularly for infectious diseases . The compound’s unique structure makes it a valuable candidate for the synthesis of novel drugs.
Organic Synthesis
In organic synthesis, 2,3-dibromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine serves as a versatile intermediate . It can undergo various reactions, including coupling reactions, to form complex organic molecules.
Chemical Biology
This compound can be used in chemical biology studies to investigate biological systems . Its reactivity with different biomolecules can help in understanding the interaction between small molecules and biological targets.
Material Science
The brominated imidazo[1,2-a]pyridine compound could potentially be used in material science for the development of new materials . Its properties might be exploited in creating polymers or other advanced materials with specific characteristics.
Safety and Hazards
properties
IUPAC Name |
2,3-dibromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9Br2N3/c8-6-7(9)12-3-4(10)1-2-5(12)11-6/h4H,1-3,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHDQXHQWBIZIOK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=NC(=C(N2CC1N)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9Br2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.97 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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